Cas no 588673-88-5 (5-(4-Chloro-2-methylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(4-Chloro-2-methylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol
• CAS No: 588673-88-5
• MF: C₁₂H₁₄ClN₃OS
• MW: 283.777060031891
• MDL: MFCD03943512
• CID: 873715
• Update Time: 2026-04-29

5-(4-Chloro-2-methylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-((4-Chloro-2-methylphenoxy)methyl)-4-ethyl-4H-1,2,4-triazole-3-thiol
• 3-[(4-chloro-2-methylphenoxy)methyl]-4-ethyl-1H-1,2,4-triazole-5-thione
• 5-[(4-chloro-2-methylphenoxy)methyl]-4-ethyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 5-[(4-Chloro-2-methylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol
• AC1MN246
• ALBB-003307
• BBL016809
• CTK6E9029
• MolPort-001-574-552
• Oprea1_789819
• STK435175
• 5-(4-Chloro-2-methylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03943512
• Inchi： InChI=1S/C12H14ClN3OS/c1-3-16-11(14-15-12(16)18)7-17-10-5-4-9(13)6-8(10)2/h4-6H,3,7H2,1-2H3,(H,15,18)
• InChI Key： JWWLHFMBNXECJX-UHFFFAOYSA-N
• SMILES： CCN1C(=NN=C1S)COC2=CC=C(C=C2C)Cl

Computed Properties

• Exact Mass: 283.05500
• Monoisotopic Mass: 283.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.34
• Boiling Point: 382.3°C at 760 mmHg
• Flash Point: 185°C
• Refractive Index: 1.634
• PSA: 78.74000
• LogP: 3.12750

5-(4-Chloro-2-methylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-(4-Chloro-2-methylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 5-(4-Chloro-2-methylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol (CAS No. 588673-88-5)

The compound 5-(4-Chloro-2-methylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol (CAS No. 588673-88-5) is a specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This triazole-thiol derivative is characterized by its unique structural features, including a chloro-methylphenoxy moiety and an ethyl-substituted triazole ring. Its molecular architecture makes it a promising candidate for various applications, particularly in the development of novel bioactive agents.

In recent years, the demand for triazole-based compounds has surged due to their broad-spectrum biological activities. Researchers have focused on optimizing the pharmacokinetic properties of such molecules to enhance their efficacy and reduce potential side effects. The presence of the thiol group in 5-(4-Chloro-2-methylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol contributes to its ability to form stable complexes with metal ions, which is a critical feature in designing enzyme inhibitors and catalysts.

One of the most frequently searched topics related to this compound is its potential role in drug discovery. Many users inquire about its mechanism of action and whether it exhibits antimicrobial or antifungal properties. Preliminary studies suggest that the chloro-methylphenoxy segment may enhance membrane permeability, making it effective against resistant strains. Additionally, the ethyl-triazole core is known to interact with biological targets such as cytochrome P450 enzymes, which are pivotal in metabolic pathways.

Another area of interest is the compound's application in agrochemical formulations. Given the rising global concern over crop protection and sustainable farming, researchers are exploring its utility as a plant growth regulator or pesticide alternative. The triazole-thiol scaffold has shown promise in modulating plant hormone levels, which could lead to improved yield and stress resistance. This aligns with the growing trend of green chemistry solutions in agriculture.

From a synthetic chemistry perspective, 5-(4-Chloro-2-methylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol is often discussed in the context of click chemistry and heterocyclic synthesis. Its preparation typically involves multi-step reactions, including nucleophilic substitution and cyclization, which are topics of high interest in academic and industrial labs. The compound's CAS No. 588673-88-5 serves as a key identifier for researchers looking to replicate or modify its synthesis.

Environmental and toxicity profiles are also critical considerations for this compound. While it is not classified as hazardous, studies are ongoing to evaluate its biodegradability and ecotoxicological effects. These aspects are particularly relevant given the increasing regulatory scrutiny on chemical safety and environmental impact.

In summary, 5-(4-Chloro-2-methylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol (CAS No. 588673-88-5) represents a versatile and scientifically valuable molecule. Its potential spans across pharmaceuticals, agrochemicals, and material science, making it a subject of continuous exploration. As research progresses, this compound may unlock new opportunities in addressing some of the most pressing challenges in health and agriculture.